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The table below summarizes the key characteristics of RTI-111-d3 and RTI-336 based on the information

found.

Feature RTI-111-d3 RTI-336 (RTI-4229-336)

Chemical Names Dichloropane, RTI-111, O-401 [1] RTI-4229-336, LS-193,309 [2]

Primary
Mechanism

Serotonin-Norepinephrine-Dopamine
Reuptake Inhibitor (SNDRI) [1]

Selective Dopamine Reuptake
Inhibitor (DRI) [2] [3]

DAT Affinity
(IC50)

0.79 nM [1] 4.09 nM (Ki) [2]

Transporter
Selectivity

DAT > SERT > NET [1] Highly selective for DAT over SERT
and NET [2]

Onset & Duration Slower onset, longer duration than
cocaine [1]

Slow onset, long duration of action
[2] [3]

Reinforcing
Strength

Information missing Weaker reinforcer than cocaine [4]

Primary Research
Application

Cocaine receptor binding ligand; research
on drug addiction, depression, and

anorexia [5]

Preclinical development for cocaine
addiction pharmacotherapy [2] [3]
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Feature RTI-111-d3 RTI-336 (RTI-4229-336)

Abuse Liability Described as a "drug of abuse" [5] Lower abuse potential than cocaine
[4]

Detailed Compound Profiles and Experimental Data

RTI-111-d3 (Dichloropane)

RTI-111, and its deuterated form RTI-111-d3, is a tropane derivative that functions as a potent triple

monoamine reuptake inhibitor [1] [5]. Its high affinity for the dopamine transporter (DAT) is a key feature,

with an IC50 of 0.79 nM, making it more potent than cocaine in binding to this site [1]. It is used in research

as a cocaine receptor binding ligand and has applications in studies on drug addiction, depression, and

anorexia [5]. A key differentiator in its pharmacology is its slower onset and longer duration of action

compared to cocaine, which may influence its abuse potential and therapeutic profile [1].

RTI-336

RTI-336 was specifically designed as a selective dopamine reuptake inhibitor for potential use as a

pharmacotherapy for cocaine addiction [2] [3]. The hypothesis is that it could act as an agonist therapy,

partially substituting for cocaine to reduce self-administration and craving, similar to how methadone is used

for heroin addiction [3].

Key Experimental Findings:

Self-Administration Studies: In rhesus monkeys trained to self-administer cocaine, RTI-336 fully

substituted for cocaine but resulted in fewer injections under a progressive-ratio schedule, indicating it
is a weaker reinforcer than cocaine [4].

Safety Profile: Chronic administration of RTI-336 in rhesus monkeys altered motor activity and sleep
patterns but did not cause adverse hormonal changes, suggesting a relatively safe profile for long-

term use [2].
Human Tolerability: A clinical study demonstrated that a single oral dose of up to 20 mg was

tolerated in healthy males [2].
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Experimental Protocols for Key Assays

For researchers, understanding the methodologies behind the key data is crucial. Here are outlines of

common experimental protocols.

1. Radioligand Binding Assay for Transporter Affinity This protocol is used to determine IC50/Ki values

for transporter binding [2].

Objective: To quantify the affinity of a test compound (e.g., RTI-111, RTI-336) for the dopamine
(DAT), norepinephrine (NET), and serotonin (SERT) transporters.

Materials: Cell membranes expressing the human DAT, NET, or SERT; specific radioligands (e.g.,
[³H]CFT for DAT, [³H]Nisoxetine for NET, [³H]Paroxetine for SERT); test compounds;

filtration apparatus.
Method:

Incubation: Incubate the membrane preparation with a fixed concentration of the radioligand
and varying concentrations of the test compound.

Filtration: Filter the incubation mixture to separate membrane-bound radioligand from free
radioligand.

Quantification: Measure the radioactivity in the filtered membranes using a scintillation
counter.

Analysis: Use non-linear regression analysis to determine the IC50 value, which is the
concentration of the test compound that displaces 50% of the specific radioligand binding. The

Ki value can then be calculated using the Cheng-Prusoff equation.

2. Progressive-Ratio Self-Administration Study This protocol is used to measure the reinforcing strength

and abuse potential of a compound [4].

Objective: To compare the motivational strength of a test drug (e.g., RTI-336) versus a standard drug

of abuse (e.g., cocaine).
Subjects: Typically non-human primates (e.g., rhesus monkeys) or rodents with intravenous

catheters.
Method:

Training: Train subjects to self-administer a drug by pressing a lever (or similar device) under a
fixed-ratio schedule.

Progressive-Ratio Schedule: Implement a schedule where the response requirement for each
subsequent drug infusion increases (e.g., according to an exponential progression).

Testing: Subject the animal to sessions where different doses of the test drug and the standard
drug are available.
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Primary Outcome Measure: The break point, which is the highest response requirement the

subject will complete for a single drug infusion. A higher break point indicates greater
reinforcing strength.

Mechanisms of Action and Research Applications

The diagram below illustrates the core mechanistic differences and research logic for the two compounds.

Research Objective:
Cocaine Addiction Pharmacotherapy

Mechanism of Action:
Monoamine Transporter Inhibition

RTI-111-d3
SNDRI Profile

RTI-336
Selective DRI Profile

Experimental Effects:
Slow onset, long duration

Experimental Effects:
Slow onset, long duration,

weak reinforcer

Primary Research Use:
Receptor Binding Ligand

Primary Research Use:
Agonist Therapy Candidate

Click to download full resolution via product page

Research Considerations

Profile Selection: The choice between these compounds depends heavily on the research goal. RTI-
111-d3 is suited for studies requiring broad monoamine transporter interaction or as a potent cocaine

analog. In contrast, RTI-336 is a strong candidate for addiction therapy research due to its selective
DAT inhibition and lower demonstrated abuse liability [1] [2] [4].
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Data Availability: Publicly available quantitative data, particularly direct head-to-head comparisons of

these two compounds, is limited. The information on RTI-111-d3's behavioral effects and reinforcing
strength is less comprehensive than for RTI-336 [5].

Chemical Nature: Note that RTI-111-d3 is a deuterated version of RTI-111. Deuterium incorporation
is often used in drug development to alter the pharmacokinetic profile of a compound, such as its

metabolic stability, which could be a factor in its longer duration of action [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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